Schembl21397757
Description
Schembl21397757 is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known for its unique synthesis method and has been found to have several biochemical and physiological effects. In
Scientific Research Applications
1. Generalizability in Consumer Research
Consumer research often faces challenges in generalizability, where findings are expected to be useful beyond the specific studied situation. Calder, Phillips, and Tybout (1981) discuss two types of generalizability: application of specific effects and application of general scientific theory, highlighting the importance of understanding these differences to enhance the applicability of research findings (Calder, Phillips, & Tybout, 1981).
2. Visual Research in Consumer Behavior
Hietanen, Rokka, and Schouten (2014) critique the traditional approach to visual research in consumer behavior, advocating for an expressive imperative in consumer videography, influenced by cinematography and experimental filmmaking. This approach emphasizes the evocative power of moving images (Hietanen, Rokka, & Schouten, 2014).
3. Big Data in Scientific Research
Krishnan (2020) discusses the applications and usage of big data in scientific research, highlighting the example of the Higgs boson particle discovery. This reflects the increasing role of big data in conducting complex analytics and generating substantial data in scientific experiments (Krishnan, 2020).
4. Scientific Creativity in Education
Hu and Adey (2002) explore the development of a test to measure scientific creativity in secondary school students, based on a Scientific Creativity Structure Model (SCSM). This study underscores the importance of fostering scientific creativity from an educational perspective (Hu & Adey, 2002).
5. Software Design for Scientists
De Roure and Goble (2009) examine the increasing digitalization of scientific research, emphasizing the role of software like the Taverna Workbench in automating routine activities and enhancing the efficiency of the scientific method (De Roure & Goble, 2009).
6. Problem-Based Learning and Scientific Creativity
Siew, Chong, and Lee (2015) investigate whether Problem-Based Learning (PBL) fosters scientific creativity in fifth graders. The study finds that PBL positively impacts students' scientific creativity in various dimensions, suggesting its effectiveness in science education (Siew, Chong, & Lee, 2015).
properties
IUPAC Name |
(2S)-N-phenyl-1-[4-[[4-(trifluoromethyl)phenyl]carbamoylamino]phenyl]sulfonylpyrrolidine-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23F3N4O4S/c26-25(27,28)17-8-10-19(11-9-17)30-24(34)31-20-12-14-21(15-13-20)37(35,36)32-16-4-7-22(32)23(33)29-18-5-2-1-3-6-18/h1-3,5-6,8-15,22H,4,7,16H2,(H,29,33)(H2,30,31,34)/t22-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DKFYGSWCJGXEJY-QFIPXVFZSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)NC3=CC=C(C=C3)C(F)(F)F)C(=O)NC4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H](N(C1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)NC3=CC=C(C=C3)C(F)(F)F)C(=O)NC4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23F3N4O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
532.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
CID 139524511 | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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